Cas no 1219802-40-0 (Benzyl salicylate-d)

• Product Name: Benzyl salicylate-d
• CAS No: 1219802-40-0
• MF: C₁₄H₁₂O₃
• MW: 232.267930984497
• CID: 1058383
• Update Time: 2023-11-20

Benzyl salicylate-d Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-hydroxybenzoate-3,4,5,6-d4
• Benzyl Salicylate-d4
• Benzyl 2-hydroxybenzoate-3,4,5,6-d4neat
• CID 131667619
• Benzyl salicylate-d

• Inchi： 1S/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H2/i4D,5D,8D,9D
• InChI Key： ZCTQGTTXIYCGGC-DOGSKSIHSA-N
• SMILES： O(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1O)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Melting Point: N/A
• Solubility: Chloroform (Slightly), Methanol (Slightly)

Benzyl salicylate-d Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters